Cas no 60218-40-8 (B 31)

• Product Name: B 31
• CAS No: 60218-40-8
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 951416
• PubChem ID: 124689
• Update Time: 2025-04-19

B 31 Chemical and Physical Properties

Names and Identifiers

• B 31
• 4,6-dimethyl-N-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• 4,6-Dimethyl-N-(3,4,5-trimethoxyphenyl)-2-pyrimidinamine
• 4,6-Dimethyl-1-amino-3,4,5-trimethoxyphenylpyrimidine
• SCHEMBL17394819
• DTXSID00208968
• 60218-40-8

• Inchi： 1S/C15H19N3O3/c1-9-6-10(2)17-15(16-9)18-11-7-12(19-3)14(21-5)13(8-11)20-4/h6-8H,1-5H3,(H,16,17,18)
• InChI Key： ODGVVOCHOHMNSJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1OC)NC1N=C(C)C=C(C)N=1)OC

Computed Properties

• Exact Mass: 289.14277
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.5